Ethyl 2,7-diazabicyclo[3.3.0]octane-2-carboxylate

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: ethyl 3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole-1-carboxylate
• InChI: InChI=1S/C9H16N2O2/c1-2-13-9(12)11-4-3-7-5-10-6-8(7)11/h7-8,10H,2-6H2,1H3
• InChI Key: FJOZTSGWBFMMTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2C1CNC2

Description

Ethyl 2,7-diazabicyclo[3.3.0]octane-2-carboxylate is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

15.2 g (53.5 mmol) of 2-ethyl 7-tert.-butyl 2,7-diazabicyclo[3.3.0]octane-2,7-dicarboxylate in 100 ml of chloroform are heated under reflux for five hours with 10.5 g (55.3 mol) of para-toluenesulphonic acid. The mixture is washed with 50 ml of 10% strength sodium hydroxide solution, the organic phase is dried over potassium carbonate and concentrated, and the residue is distilled.

Synthesis routes and methods III

Procedure details

15.2 g (53.3 mol) of 2-ethyl 7-tert.-butyl 2,7-diazabicyclo[3.3.0]octane-2,7-dicarboxylate in 100 ml of chloroform are heated under reflux for five hours with 10.5 g (55.3 mol) of para-toluenesulphoic acid. The mixture is washeds with 50 ml of 10% strength sodium hydroxide solution, the organic phase is dried over potassium carbonate and concentrated, and the residue is distilled.